Cas no 1936200-67-7 (2-Quinazolinamine, 5-methyl-)

• Product Name: 2-Quinazolinamine, 5-methyl-
• CAS No: 1936200-67-7
• MF: C₉H₉N₃
• MW: 159.187861204147
• CID: 5264175
• Update Time: 2025-10-16

2-Quinazolinamine, 5-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Quinazolinamine, 5-methyl-
• 5-Methylquinazolin-2-amine

• Inchi： 1S/C9H9N3/c1-6-3-2-4-8-7(6)5-11-9(10)12-8/h2-5H,1H3,(H2,10,11,12)
• InChI Key： NQIAXWJXDWDBEB-UHFFFAOYSA-N
• SMILES： N1=C2C(C(C)=CC=C2)=CN=C1N

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 2-Quinazolinamine, 5-methyl-

2-Quinazolinamine, 5-methyl- (CAS No. 1936200-67-7): A Comprehensive Overview of Its Properties and Applications

In the realm of heterocyclic chemistry, 2-Quinazolinamine, 5-methyl- (CAS No. 1936200-67-7) stands out as a compound of significant interest due to its unique structural features and potential applications. This quinazoline derivative has garnered attention in pharmaceutical research, material science, and agrochemical development. Its molecular framework, characterized by a fused benzene and pyrimidine ring, offers a versatile scaffold for further chemical modifications, making it a valuable intermediate in synthetic chemistry.

Recent trends in scientific literature highlight the growing demand for 5-methyl-2-quinazolinamine as a building block for drug discovery. Researchers are particularly intrigued by its potential role in designing kinase inhibitors and antimicrobial agents, aligning with the global focus on combating antibiotic resistance. The compound's CAS number 1936200-67-7 is frequently searched in databases like SciFinder and Reaxys, reflecting its relevance in academic and industrial settings.

From a structural perspective, 2-Quinazolinamine, 5-methyl- exhibits notable stability under ambient conditions, which simplifies its handling and storage. Its melting point, solubility profile, and spectroscopic properties (e.g., NMR and IR data) are well-documented, aiding in its identification and quality control. These characteristics are critical for laboratories focusing on high-throughput screening or medicinal chemistry optimization.

The compound's applications extend beyond pharmaceuticals. In material science, 5-methyl-2-quinazolinamine has been explored as a precursor for organic semiconductors and luminescent materials, leveraging its conjugated system. This aligns with the surge in interest for sustainable electronics and energy-efficient technologies, topics frequently queried in search engines by engineers and researchers.

Environmental and safety considerations are also paramount when discussing CAS 1936200-67-7. While the compound is not classified as hazardous under current regulations, proper laboratory practices—such as using personal protective equipment (PPE) and ensuring adequate ventilation—are recommended. This emphasis on safety resonates with the broader scientific community's commitment to green chemistry principles.

In summary, 2-Quinazolinamine, 5-methyl- (CAS No. 1936200-67-7) is a multifaceted compound with promising applications across diverse fields. Its synthetic versatility, physicochemical properties, and commercial availability make it a subject of ongoing research and innovation. As scientific inquiries into heterocyclic compounds continue to evolve, this quinazoline derivative is poised to remain a key player in advancing both theoretical and applied chemistry.